Ethyl 4-(2-anilino-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2-anilino-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18FN3O5/c1-2-29-21(28)20-17(30-13-18(26)23-15-6-4-3-5-7-15)12-19(27)25(24-20)16-10-8-14(22)9-11-16/h3-12H,2,13H2,1H3,(H,23,26)
• InChI Key: KEEKUKNFSUXNAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O5
• Molecular Weight: 411.4 g/mol
• CAS No.: 899729-16-9

Description

Ethyl 4-(2-anilino-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate, also known as EAO, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Metabolites

  The synthesis of metabolites related to complex organic compounds, such as ethyl 4-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate, showcases the intricate procedures involved in creating and modifying chemical structures for research applications. These processes are vital for understanding the metabolism of pharmaceuticals and could be related to the broader class of compounds similar to the one (Mizuno et al., 2006).

• Chemical Reactivity

  Studies on the reactivity of oximes and ethyl glyoxylate leading to the formation of various carboxylic acid ethyl esters underscore the potential of such compounds in synthesizing new chemical entities. This reactivity is foundational for creating novel compounds with potential applications in material science, pharmaceuticals, and agrochemicals (Nikolaenkova et al., 2019).

Potential Applications

• Herbicidal Activities

  The synthesis and evaluation of pyridazine derivatives for herbicidal activities illustrate the agricultural applications of complex organic compounds. This line of research is crucial for the development of new agrochemicals aimed at improving crop protection and management strategies (Xu et al., 2008).

• Anticancer Activity

  The creation and screening of new heterocycles utilizing thiophene incorporated thioureido substituent as precursors for anticancer activity demonstrate the potential of complex organic molecules in the development of new therapeutics. Such research is vital for discovering novel anticancer agents and understanding their mechanisms of action (Abdel-Motaal et al., 2020).